disodium 2-[4-(2-phenylvinyl)-3-sulfonatophenyl]-2H-naphtho[1,2-d][1,2,3]triazole-6-sulfonate

• IUPAC Name: disodium;2-[4-[(E)-2-phenylethenyl]-3-sulfonatophenyl]benzo[e]benzotriazole-6-sulfonate
• InChI: InChI=1S/C24H17N3O6S2.2Na/c28-34(29,30)22-8-4-7-20-19(22)13-14-21-24(20)26-27(25-21)18-12-11-17(23(15-18)35(31,32)33)10-9-16-5-2-1-3-6-16;;/h1-15H,(H,28,29,30)(H,31,32,33);;/q;2*+1/p-2/b10-9+
• InChI Key: INGOMSLYRSUIJS-TTWKNDKESA-L
• Canonical SMILES: C1=CC=C(C=C1)C=CC2=C(C=C(C=C2)N3N=C4C=CC5=C(C4=N3)C=CC=C5S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+]
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C2=C(C=C(C=C2)N3N=C4C=CC5=C(C4=N3)C=CC=C5S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+]
• Molecular Formula: C24H15N3Na2O6S2
• Molecular Weight: 551.5 g/mol

Description

Triazoles are a group of heterocyclic compounds that contain three nitrogen atoms and two carbon atoms in a five-membered ring. They exist in two isomeric forms: 1,2,3-triazoles and 1,2,4-triazoles. Triazoles are present in a variety of pharmaceuticals and biologically important compounds.

Synthesis Analysis

Triazoles can be synthesized using various methods. One common method is the Huisgen cycloaddition, also known as “click chemistry”, which involves a 1,3-dipolar cycloaddition. Another strategy reported for the synthesis of 1,2,4-triazoles involves the use of 3-amino-1,2,4-triazole.

Molecular Structure Analysis

The molecular structure of triazoles allows them to accommodate a broad range of substituents (electrophiles and nucleophiles) around the core structures. This makes them versatile scaffolds in the field of medicinal chemistry.

Chemical Reactions Analysis

Triazoles can participate in various chemical reactions due to their unique structure. For example, they can undergo 1,3-dipolar cycloaddition reactions.

Physical And Chemical Properties Analysis

Triazoles are nitrogenous heterocyclic compounds. Their unique structure, which includes two carbon and three nitrogen atoms, allows them to bind in the biological system with a variety of enzymes and receptors.

Mechanism of Action

The mechanism of action of triazole-based compounds often involves forming non-covalent bonds with enzymes and receptors, inducing broad-spectrum biological activities.

Future Directions

Given the importance of the triazole scaffold, its synthesis has attracted much attention. Future research may focus on finding new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds, which could be very useful for the discovery of new drug candidates.